STn Epitope

Description

Sialyl-Tn (STn) is a carbohydrate antigen recognized as a cancer marker since its discovery in the early 1980s . It is an O-glycan containing a sialic acid residue α2,6-linked to GalNAcα-O-Ser/Thr . STn is weakly expressed by fetal and normal adult tissues, but overexpressed in more than 80% of human carcinomas . Its detection is associated with adverse outcomes and decreased overall survival in patients . Because of its prevalence in carcinomas and association with poor prognosis, STn was the target of an anti-cancer vaccine called Theratope, though it failed in Phase III clinical trials .

STn's overexpression has been reported in epithelial cancers, especially in pancreas, colorectal, and ovarian cancers, leading it to be considered a tumor marker of carcinogenesis . STn overexpression also occurs in some benign lesions that are precursors to cancers, such as in the esophagus, stomach, colon, lung, and breast . In these cases, STn overexpression is found primarily on the apical or luminal cell surface, similar to healthy tissues . Expression has also been linked to inflammatory diseases such as gastritis, ulcerative colitis, and Crohn’s colitis .

Epitopes, also known as antigenic determinants, are the parts of an antigen recognized by the immune system, specifically by antibodies, B cells, or T cells . The part of an antibody that binds to the epitope is called a paratope . Sialyl-Tn (STn) is a tumor-associated carbohydrate antigen overexpressed in various carcinomas . The immunodominant epitope on Tn/STn-MUC1 glycopeptides includes the amino acids GSTA of the MUC1 20-amino acid .

• CAS No.: 114661-01-7
• Product Name: STn Epitope
• Molecular Formula: C22H37N3O16
• Molecular Weight: 599.5 g/mol
• IUPAC Name: (2R,4S,5R,6R)-5-acetamido-2-[[(2R,3R,4R,5R,6S)-5-acetamido-6-[(2S)-2-amino-2-carboxyethoxy]-3,4-dihydroxyoxan-2-yl]methoxy]-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• Standard InChI: InChI=1S/C22H37N3O16/c1-7(27)24-13-10(29)3-22(21(36)37,41-18(13)15(31)11(30)4-26)39-6-12-16(32)17(33)14(25-8(2)28)20(40-12)38-5-9(23)19(34)35/h9-18,20,26,29-33H,3-6,23H2,1-2H3,(H,24,27)(H,25,28)(H,34,35)(H,36,37)/t9-,10-,11+,12+,13+,14+,15+,16-,17+,18+,20-,22+/m0/s1
• Standard InChIKey: RMINQIRDFIBNLE-NNRWGFCXSA-N
• SMILES: CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)O)OCC2C(C(C(C(O2)OCC(C(=O)O)N)NC(=O)C)O)O)O
• Canonical SMILES: CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)O)OCC2C(C(C(C(O2)OCC(C(=O)O)N)NC(=O)C)O)O)O
• Synonyms: Serinyl 2-Acetamido-2-deoxy-6-O-(α-2-N-Acetylnuraminyl)-α-D-galactopyranosyl; _x000B_6-O-α-Sialyl-2-acetamido-2-deoxy-α-D-galactopyranosyl-1-O-L-serine; O-[2-(acetylamino)-6-O-(N-acetyl-α-neuraminosyl)-2-deoxy-α-D-galactopyranosyl]-L-serine
• PubChem Compound: 195103
• Last Modified: Apr 15 2024